Cas no 1158371-89-1 (methyl[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]amine hydrochloride)

• Product Name: methyl[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]amine hydrochloride
• CAS No: 1158371-89-1
• MF: C₁₀H₁₂ClN₃O
• MW: 225.674780845642
• MDL: MFCD06738853
• CID: 4561175
• Update Time: 2025-05-23

methyl[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(5-phenyl-1,3,4-oxadiazol-2-yl)methanamine hydrochloride
• 1,3,4-Oxadiazole-2-methanamine, N-methyl-5-phenyl-, hydrochloride
• methyl[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]amine hydrochloride

• MDL： MFCD06738853
• Inchi： 1S/C10H11N3O.ClH/c1-11-7-9-12-13-10(14-9)8-5-3-2-4-6-8;/h2-6,11H,7H2,1H3;1H
• InChI Key： VMTRWBPIDRYMDZ-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2)=NN=C1CNC.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Additional information on methyl[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]amine hydrochloride

Introduction to Methyl[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]amine Hydrochloride (CAS No. 1158371-89-1)

Methyl[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]amine hydrochloride, with the CAS registry number 1158371-89-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxadiazoles, which are five-membered heterocycles containing two nitrogen atoms and one oxygen atom. The methyl[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]amine hydrochloride structure is characterized by a phenyl group attached to the oxadiazole ring and a methylamine substituent, which contributes to its unique chemical properties.

The synthesis of methyl[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]amine hydrochloride involves a series of carefully controlled reactions. Typically, the oxadiazole ring is formed through a condensation reaction between an amine and an aldehyde or ketone in the presence of an acid catalyst. The phenyl group is introduced via Friedel-Crafts alkylation or through coupling reactions with aryl halides using transition metal catalysts such as palladium complexes. The final step involves protonation of the amine group to form the hydrochloride salt, which enhances solubility and stability.

Recent studies have highlighted the potential of methyl[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]amine hydrochloride in drug discovery and development. Researchers have explored its role as a building block for constructing bioactive molecules with potential applications in treating various diseases, including cancer and neurodegenerative disorders. The compound's ability to act as a ligand in metalloenzyme inhibition has also been investigated, making it a promising candidate for designing novel therapeutic agents.

In addition to its pharmacological applications, methyl[(5-phenyl)-related compounds have been studied for their electronic properties in materials science. The oxadiazole moiety is known to exhibit strong electron-withdrawing effects due to its conjugated system, which makes it suitable for use in organic electronics and optoelectronic devices such as light-emitting diodes (LEDs) and photovoltaic cells.

The structural versatility of methyl[(5-phenyl)-related compounds allows for extensive functionalization and modification to tailor their properties for specific applications. For instance, substituting the phenyl group with other aromatic or heteroaromatic rings can significantly alter the electronic characteristics and reactivity of the molecule. This flexibility has led to its widespread use in combinatorial chemistry and high-throughput screening campaigns aimed at discovering new drug candidates.

From an analytical standpoint, methyl[(5-phenyl)-related compounds are often analyzed using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide critical insights into the compound's molecular structure and purity, ensuring its suitability for both academic research and industrial applications.

In conclusion, methyl[(5-phenyl)-related compounds like methyl[(5-phenyl)-related compounds represent a valuable class of molecules with diverse applications across multiple disciplines. As research continues to uncover new functionalities and uses for these compounds, their significance in modern chemistry is expected to grow further.